N-Cyclopropyl-4-fluoro-2-nitroaniline

• IUPAC Name: N-cyclopropyl-4-fluoro-2-nitroaniline
• InChI: InChI=1S/C9H9FN2O2/c10-6-1-4-8(11-7-2-3-7)9(5-6)12(13)14/h1,4-5,7,11H,2-3H2
• InChI Key: IFVGZPQVABAJNL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=C(C=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C9H9FN2O2
• DSSTOX Substance ID: DTXSID60650525
• Molecular Weight: 196.18 g/mol
• CAS RN: 887351-37-3

Description

“N-Cyclopropyl-4-fluoro-2-nitroaniline” is a chemical compound with the molecular formula C9H9FN2O2. It has an average mass of 196.178 Da and a monoisotopic mass of 196.064804 Da.

Molecular Structure Analysis

The molecular structure of “N-Cyclopropyl-4-fluoro-2-nitroaniline” consists of a benzene ring substituted with a fluoro group at the 4th position and a nitro group at the 2nd position. The benzene ring is also attached to a cyclopropyl group through a nitrogen atom.

Physical And Chemical Properties Analysis

“N-Cyclopropyl-4-fluoro-2-nitroaniline” has a density of 1.5±0.1 g/cm3, a boiling point of 323.0±32.0 °C at 760 mmHg, and a flash point of 149.2±25.1 °C. It has 4 hydrogen bond acceptors, 1 hydrogen bond donor, and 3 freely rotating bonds.

Scientific Research Applications

• Dye Intermediate and Potential in Pharmaceuticals and Insecticides : It is significant in the U.S.A. as a novel dye intermediate, with potential extensions into pharmaceuticals and insecticides (Bil, 2007).

• Mechanistic Probes in Nitrosation Reactions : N-cyclopropyl-N-alkylanilines, a group that includes N-Cyclopropyl-4-fluoro-2-nitroaniline, have been used to study the reaction with nitrous acid, providing insights into chemical reaction mechanisms (Loeppky & Elomari, 2000).

• Complexation with Metals : It has been used in the preparation of new complexes with metals like copper(II), nickel(II), and cobalt(II), which are of interest in coordination chemistry (Devoto, Massacesi, Pinna, & Ponticelli, 1982).

• Antibacterial Properties : Some derivatives have been investigated for their antibacterial properties, showing effectiveness against certain bacterial strains (Al-Hiari et al., 2007).

• Functionalization of Silica Particles : It has been used in the functionalization of silica particles with chromophores and amino groups, showing its utility in material science (Roth et al., 2006).

• Synthesis of Fluorine-Containing Compounds : Its analogues have been synthesized and reacted with various compounds, contributing to the study of fluorine chemistry (Wilshire, 1967).

• Synthesis of Quinoxalines and Pyrroles : It has been used as a precursor in the synthesis of complex organic compounds like quinoxalines and pyrroles, demonstrating its role in organic synthesis (Wurz & Charette, 2005).

• Cytotoxicity Studies : Its derivatives have been used to study cytotoxicity against human cancer cells, indicating its potential application in medicinal chemistry (Chen et al., 2017).

• Development of Fluorescent Probes : It has been instrumental in developing near-infrared ratiometric fluorescent probes for detecting cysteine, indicating its application in biological imaging (Yin et al., 2015).

• Inhibitory Activities on Enzymes : Studies have explored its role in inhibiting carbonic anhydrase isoenzymes, providing insights into enzyme inhibition (Çelik & Babagil, 2019).

Safety and Hazards

“N-Cyclopropyl-4-fluoro-2-nitroaniline” is considered harmful by inhalation, in contact with skin, and if swallowed. It is classified as Acute Tox. 4 Oral according to the GHS07 classification.